Cas no 206257-09-2 (Propanedioic acid, mono(2,2,2-trifluoroethyl) ester)

• Product name: Propanedioic acid, mono(2,2,2-trifluoroethyl) ester
• CAS No: 206257-09-2
• MF: C₅H₄O₄F₃-
• MW: 185.07806
• CID: 1395115
• PubChem ID: 11041436

Propanedioic acid, mono(2,2,2-trifluoroethyl) ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, mono(2,2,2-trifluoroethyl) ester
• DTXSID301282141
• SCHEMBL5793617
• 206257-09-2
• 1-(2,2,2-Trifluoroethyl) propanedioate

• Inchi： InChI=1S/C5H5F3O4/c6-5(7,8)2-12-4(11)1-3(9)10/h1-2H2,(H,9,10)
• InChI Key： FJHYQEVTKSYGHJ-UHFFFAOYSA-N
• SMILES： C(C(=O)O)C(=O)OCC(F)(F)F

Computed Properties

• Exact Mass: 185.00612
• Monoisotopic Mass: 186.01399312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 66.43